2-methyl-N-(2-(2-phenylpyrimidin-5-yl)ethyl)benzamide

• IUPAC Name: 2-methyl-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide
• InChI: InChI=1S/C20H19N3O/c1-15-7-5-6-10-18(15)20(24)21-12-11-16-13-22-19(23-14-16)17-8-3-2-4-9-17/h2-10,13-14H,11-12H2,1H3,(H,21,24)
• InChI Key: UJQCRASLBNCNAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NCCC2=CN=C(N=C2)C3=CC=CC=C3
• Molecular Formula: C20H19N3O
• Molecular Weight: 317.4 g/mol
• CAS No.: 2034343-21-8

Description

2-methyl-N-(2-(2-phenylpyrimidin-5-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C20H19N3O and its molecular weight is 317.392. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Compounds with structures related to 2-methyl-N-(2-(2-phenylpyrimidin-5-yl)ethyl)benzamide have been synthesized and evaluated for their biological activities. For example, research on substituted 4-(bromomethyl)-N-(4-ethyl-6-methylpyrimidin-2-yl)benzamide derivatives showed significant antibacterial and antifungal activities (M. Vijaya Laxmi, G. Ravi, A. Nath, 2019). These findings suggest that the structural framework of this compound could be explored for antimicrobial properties.

Anticancer Research

Similarly, the synthesis and evaluation of novel pyrazolopyrimidines derivatives as anticancer agents highlight the potential for compounds with pyrimidine structures to act against cancer cells. A study demonstrated that certain derivatives exhibited significant anticancer activities, suggesting that the pyrimidine core could be instrumental in developing new anticancer agents (A. Rahmouni et al., 2016).

Antiviral and Anti-inflammatory Applications

Research on 5-substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines revealed their potential as antiviral agents, particularly against retroviruses, indicating the therapeutic relevance of pyrimidine derivatives in viral infections (D. Hocková et al., 2003). This suggests that derivatives of this compound might also find applications in antiviral research.

Enzyme Inhibition for Therapeutic Uses

Another study on 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, which explored their anti-acetylcholinesterase activity, indicates the potential of structurally related compounds in treating conditions such as Alzheimer's disease (H. Sugimoto et al., 1990). This highlights the possibility of using compounds like this compound for neurological disorders.